Cas no 151168-59-1 (prop-2-yn-1-yl β-D-glucopyranoside)

• Product Name: prop-2-yn-1-yl β-D-glucopyranoside
• CAS No: 151168-59-1
• MF: C₉H₁₄O₆
• MW: 218.203863620758
• CID: 2918068
• PubChem ID: 172642135
• Update Time: 2025-04-21

prop-2-yn-1-yl β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• prop-2-yn-1-yl β-D-glucopyranoside
• prop-2-ynyl-β-D-glucopyranoside;2-propyn-1-yl β-D-glucopyranoside;propyn-3-yl β-D-glucopyranoside;2-propynyl β-D-glucopyranoside;1-propargyl-β-D-glucopyranoside;prop-2-ynyl β-D-glucopyranoside;
• Propargyl b-D-galactopyranoside
• MP15279
• 151168-59-1

• Inchi： 1S/C9H14O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h1,5-13H,3-4H2/t5?,6-,7+,8?,9+/m0/s1
• InChI Key： DSKUDOWHGLWCBQ-MBBVIESWSA-N
• SMILES： O1[C@H](C([C@@H]([C@H](C1CO)O)O)O)OCC#C

Computed Properties

• Exact Mass: 218.07900
• Monoisotopic Mass: 218.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38000
• LogP: -2.56390